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Compound of Interest

Compound Name: A25822B

Cat. No.: B1664724

This document provides immediate safety, operational, and disposal information for A25822B
(15-Azasterol), an antifungal agent utilized in laboratory research, notably in the study of bee
chalkbrood disease. The following procedures are designed to ensure the safety of
researchers, scientists, and drug development professionals.

Chemical Identifier: A25822B (also known as 15-Azasterol) CAS Number: 50686-98-1 Primary
Use: Antifungal research agent.[1]

Immediate Safety Precautions

When handling A25822B, adhere to the following safety protocols to minimize exposure and
ensure a safe laboratory environment.

» Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical
safety goggles, gloves (nitrile rubber is a suitable option), and a lab coat.[2]

» Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, to avoid
inhalation of any dust or aerosols.

» Handling: Avoid direct contact with skin, eyes, and clothing. Do not ingest or inhale the
substance. After handling, wash hands and any exposed skin thoroughly.[2]

o Storage: Store A25822B in a tightly sealed container in a cool, dry, and well-ventilated place.
Recommended storage is at room temperature for continental US locations, though this may
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vary elsewhere.

Spill & Exposure Procedures

Immediate and appropriate responses to spills and exposures are critical.

Spill Procedures:

Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: For small spills, carefully absorb the material with an inert absorbent material.

Collect: Use non-sparking tools to collect the absorbed material and place it in a designated,
labeled container for hazardous waste.

Clean: Clean the spill area thoroughly with a suitable decontamination solution.

First Aid for Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: Wash off immediately with plenty of soap and water. Remove contaminated
clothing. If irritation persists, seek medical attention.

Inhalation: Move the exposed person to fresh air. If breathing is difficult, provide oxygen. If
not breathing, give artificial respiration. Seek medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Proper Disposal Procedures for A25822B

Disposal of A25822B and its contaminated materials must be handled as hazardous chemical

waste. Adherence to local, state, and federal regulations is mandatory.
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Step 1: Waste Segregation and Collection

e Solid Waste: Collect unused A25822B powder, contaminated labware (e.g., weigh boats,
pipette tips), and contaminated PPE in a dedicated, clearly labeled hazardous waste
container. The container must be durable and have a secure lid.

e Liquid Waste: Solutions containing A25822B should be collected in a separate, labeled,
leak-proof container designed for liquid chemical waste. Do not mix with other incompatible
waste streams.

o Sharps Waste: Needles, syringes, or other sharps contaminated with A25822B must be
disposed of in a designated sharps container.

Step 2: Labeling and Storage of Waste

o All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical
name: "A25822B (15-Azasterol)".

« Indicate the primary hazards (e.g., "Toxic," "Irritant").

o Store waste containers in a designated satellite accumulation area that is secure and away
from general lab traffic. Containers must remain closed except when adding waste.

Step 3: Arranging for Disposal

o Contact your institution's Environmental Health and Safety (EHS) department to schedule a
pickup for the hazardous waste.

e Do not dispose of A25822B down the drain or in regular trash. This is harmful to aquatic life
and is a regulatory violation.

The disposal workflow is summarized in the diagram below.
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Experimental Protocol: In Vitro Antifungal
Susceptibility Testing

The following is a generalized protocol for determining the Minimum Inhibitory Concentration
(MIC) of A25822B against a fungal pathogen, based on standard broth microdilution methods.

Objective: To determine the lowest concentration of A25822B that inhibits the visible growth of
a target fungus.

Materials:

o A25822B (15-Azasterol)

+ Target fungal isolate (e.g., Ascosphaera apis)
o Sterile 96-well microtiter plates
 RPMI-1640 medium (or other suitable broth)
¢ Spectrophotometer or plate reader

» Sterile water, DMSO (for stock solution)
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Procedure:

e Stock Solution Preparation: Prepare a stock solution of A25822B by dissolving a known
weight of the compound in a minimal amount of DMSO, then diluting with sterile broth to the
desired concentration.

o Serial Dilutions: Perform a series of two-fold dilutions of the A25822B stock solution across
the wells of a 96-well plate to create a concentration gradient.

 Inoculum Preparation: Prepare a standardized fungal inoculum suspension in sterile broth,
adjusting the concentration to a specified cell density (e.g., 0.5 x 108 to 2.5 x 103 cells/mL).

 Inoculation: Add the fungal inoculum to each well of the microtiter plate containing the
A25822B dilutions. Include a positive control (inoculum without drug) and a negative control
(broth only).

 Incubation: Incubate the plate at an appropriate temperature (e.g., 30-35°C) for 24-48 hours.

o MIC Determination: The MIC is visually determined as the lowest concentration of A25822B
at which there is a significant inhibition of fungal growth (e.g., 250% reduction) compared to
the positive control. This can also be measured using a spectrophotometer.

The experimental workflow is illustrated below.
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Quantitative Data Summary

The following table summarizes key quantitative data related to the handling and properties of
A25822B and similar compounds. Note that specific values for A25822B may vary and a
dedicated Safety Data Sheet should be consulted when available.
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Property Value Source/Notes

CAS Number 50686-98-1 MedchemExpress
Molecular Formula C26H45N0O2 (Typical for Azasterols)
Molecular Weight 403.64 g/mol (Typical for Azasterols)
Physical State Solid (powder) General Observation
Storage Temperature Room Temperature MedchemExpress

Solubility Soluble in DMSO Standard for lab compounds
Antifungal MIC 1 pM for Ascosphaera apis [1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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